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Compound of Interest

Compound Name: Triethylmethylammonium chloride

Cat. No.: B161466 Get Quote

An In-depth Technical Guide to the Solubility of Triethylmethylammonium Chloride in

Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triethylmethylammonium chloride (TEMAC) is a quaternary ammonium salt with a wide

range of applications in organic synthesis, catalysis, and as a phase transfer catalyst. Its

effectiveness in these applications is often dictated by its solubility in various organic solvents.

This technical guide provides a comprehensive overview of the solubility of

triethylmethylammonium chloride, including qualitative solubility information, a detailed

experimental protocol for quantitative solubility determination, and the factors influencing its

solubility profile.

Chemical Structure and Properties:

Chemical Name: Triethylmethylammonium chloride

Synonyms: N,N,N-Triethyl-N-methylammonium chloride, Methyltriethylammonium chloride[1]

CAS Number: 10052-47-8

Molecular Formula: C₇H₁₈ClN[1]
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Molecular Weight: 151.68 g/mol [1]

Appearance: White to off-white crystalline solid

Melting Point: 282-284 °C[2]

Solubility Profile
Quantitative solubility data for triethylmethylammonium chloride in a range of common

organic solvents is not extensively reported in publicly available literature. However, qualitative

assessments indicate that it is soluble in water and various organic solvents.

Qualitative Solubility
Based on the general principles of solubility for quaternary ammonium salts, which are ionic

compounds, the following qualitative solubility profile can be expected:

High Solubility: in polar protic solvents (e.g., water, methanol, ethanol) and polar aprotic

solvents (e.g., DMSO, DMF). The polarity of these solvents allows for effective solvation of

the triethylmethylammonium cation and the chloride anion.

Moderate to Low Solubility: in solvents of intermediate polarity (e.g., acetone, acetonitrile,

chloroform).

Insoluble or Sparingly Soluble: in nonpolar solvents (e.g., hexane, toluene, diethyl ether).

For a related compound, triethylamine hydrochloride, qualitative data indicates it is "very

soluble" in ethanol and chloroform.[3][4] While this provides some context, it is important to

note that this is a different compound, and experimental verification for

triethylmethylammonium chloride is necessary.

Quantitative Solubility Data
Due to the lack of specific quantitative data in the literature, the following table is provided for

researchers to populate with their own experimentally determined values. The subsequent

section details a robust protocol for obtaining this data.
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Organic Solvent Chemical Formula
Polarity (Dielectric
Constant)

Solubility ( g/100 g
solvent) at 25 °C

Methanol CH₃OH 32.7

Ethanol C₂H₅OH 24.5

Acetone C₃H₆O 20.7

Acetonitrile C₂H₃N 37.5

Chloroform CHCl₃ 4.81

Dichloromethane CH₂Cl₂ 9.08

Tetrahydrofuran (THF) C₄H₈O 7.5

Toluene C₇H₈ 2.38

n-Hexane C₆H₁₄ 1.88

Dimethyl Sulfoxide

(DMSO)
C₂H₆OS 46.7

N,N-

Dimethylformamide

(DMF)

C₃H₇NO 36.7

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the quantitative determination of the solubility of

triethylmethylammonium chloride in organic solvents, based on the isothermal shake-flask

method.[5]

Materials and Equipment
Triethylmethylammonium chloride (high purity)

Selected organic solvents (analytical grade or higher)

Analytical balance (± 0.0001 g)
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Thermostatic water bath or incubator with temperature control (± 0.1 °C)

Glass vials or flasks with airtight seals

Magnetic stirrer and stir bars

Syringe filters (chemically compatible with the solvent)

Volumetric flasks and pipettes

Analytical instrumentation for quantification (e.g., HPLC, IC, or gravimetric analysis)

Experimental Workflow
The overall experimental workflow for determining the solubility is depicted in the following

diagram:

Preparation Equilibration

 Add excess solute
 to solvent Sampling & Filtration

 Maintain constant T
 with stirring Analysis

 Withdraw clear
 supernatant Calculation

 Quantify solute
 concentration 

Click to download full resolution via product page

Fig. 1: General workflow for experimental solubility determination.

Detailed Procedure
Preparation of Saturated Solution:

Add an excess amount of triethylmethylammonium chloride to a known mass or

volume of the selected organic solvent in a sealed glass vial. The presence of undissolved

solid is crucial to ensure saturation.

Place the vial in a thermostatic bath set to the desired temperature (e.g., 25 °C).

Equilibration:

Stir the mixture vigorously using a magnetic stirrer for a sufficient period to ensure

equilibrium is reached. A minimum of 24 hours is recommended, but the optimal time

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b161466?utm_src=pdf-body-img
https://www.benchchem.com/product/b161466?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


should be determined by preliminary experiments (i.e., measuring the concentration at

different time points until it becomes constant).[5]

Sampling and Filtration:

Once equilibrium is achieved, stop the stirring and allow the undissolved solid to settle for

at least 1-2 hours at the constant experimental temperature.

Carefully withdraw a known volume of the clear supernatant (the saturated solution) using

a pre-heated or pre-cooled syringe to maintain the experimental temperature.

Immediately filter the withdrawn sample through a syringe filter that is chemically resistant

to the solvent to remove any suspended microcrystals.

Quantification of Solute:

Accurately determine the mass of the filtered aliquot.

Evaporate the solvent from the aliquot under controlled conditions (e.g., in a vacuum oven

at a temperature that does not cause decomposition of the salt) and weigh the remaining

solid triethylmethylammonium chloride.

Alternatively, dilute the aliquot with a suitable solvent and determine the concentration of

the triethylmethylammonium cation or the chloride anion using a calibrated analytical

method such as High-Performance Liquid Chromatography (HPLC) with a suitable

detector (e.g., evaporative light scattering detector) or Ion Chromatography (IC).

Calculation of Solubility:

Calculate the solubility using the following formula for gravimetric analysis: Solubility (

g/100 g solvent) = (mass of residue / mass of solvent) * 100 where the mass of the solvent

is the mass of the aliquot minus the mass of the residue.

If an analytical technique is used, calculate the solubility based on the determined

concentration and the density of the solvent.

The logical relationship for the decision-making process in the experimental protocol is outlined

below:
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decision Start Solubility Measurement
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Fig. 2: Decision-making flow in the solubility determination protocol.
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Factors Influencing Solubility
The solubility of triethylmethylammonium chloride is influenced by several key factors:

Solvent Polarity: As a salt, it is more soluble in polar solvents that can effectively solvate the

cation and anion through ion-dipole interactions.

Temperature: For most solid solutes, solubility increases with increasing temperature as the

dissolution process is often endothermic. However, this should be determined experimentally

for each solvent system.

Hydrogen Bonding: The ability of the solvent to act as a hydrogen bond donor or acceptor

can influence solubility. The chloride anion can act as a hydrogen bond acceptor.

Lattice Energy of the Salt: The strength of the ionic interactions in the crystal lattice of

triethylmethylammonium chloride must be overcome by the solvation energy for

dissolution to occur.

Conclusion
While specific quantitative solubility data for triethylmethylammonium chloride in organic

solvents is sparse in the literature, its properties as a quaternary ammonium salt suggest a

preference for polar solvents. For applications requiring precise solubility values, the

experimental protocol detailed in this guide provides a reliable framework for their

determination. Understanding the solubility of this versatile compound is essential for

optimizing its use in research, drug development, and industrial processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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